Cas no 486452-10-2 (1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one)

• Product Name: 1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• CAS No: 486452-10-2
• MF: C₂₁H₂₂F₃NO₄
• MW: 409.398896694183
• CID: 5916818
• PubChem ID: 5220226
• Update Time: 2025-05-20

1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3,4-dihydro-6,7-dimethoxy-1-[[3-(trifluoromethyl)phenoxy]methyl]-2(1H)-isoquinolinyl]-
• 1-(6,7-dimethoxy-1-((3-(trifluoromethyl)phenoxy)methyl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• AKOS024581058
• 1-(6,7-dimethoxy-1-{[3-(trifluoromethyl)phenoxy]methyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• F0535-0706
• 1-[6,7-dimethoxy-1-[[3-(trifluoromethyl)phenoxy]methyl]-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
• 486452-10-2
• 1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one

• Inchi： 1S/C21H22F3NO4/c1-13(26)25-8-7-14-9-19(27-2)20(28-3)11-17(14)18(25)12-29-16-6-4-5-15(10-16)21(22,23)24/h4-6,9-11,18H,7-8,12H2,1-3H3
• InChI Key： AGTBIIWZPIVQKG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2=C(C1COC1=CC=CC(C(F)(F)F)=C1)C=C(OC)C(OC)=C2)C

Computed Properties

• Exact Mass: 409.15009267g/mol
• Monoisotopic Mass: 409.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 522.1±50.0 °C(Predicted)
• pka: -1.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one

Comprehensive Overview of 1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one (CAS No. 486452-10-2)

The compound 1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one, identified by its CAS No. 486452-10-2, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a tetrahydroisoquinoline core with dimethoxy and trifluoromethylphenoxymethyl substituents, which contribute to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapeutics. The trifluoromethyl group in this compound enhances its metabolic stability and bioavailability, making it a promising candidate for further development. Additionally, the dimethoxy substituents are known to influence binding affinity, a feature often explored in central nervous system (CNS) drug design. These attributes align with current trends in neuropharmacology and oncology research, where targeted therapies are gaining traction.

From a synthetic chemistry perspective, the preparation of CAS No. 486452-10-2 involves multi-step organic transformations, including N-alkylation and acylations. The presence of the tetrahydroisoquinoline scaffold is particularly noteworthy, as this moiety is prevalent in many bioactive alkaloids. Researchers frequently search for synthetic protocols and structure-activity relationships (SAR) studies related to this compound, underscoring its relevance in medicinal chemistry.

The compound’s potential extends to biomarker research and diagnostic applications. Its fluorescent properties, derived from the aromatic systems, could be leveraged in imaging techniques. Moreover, the trifluoromethylphenoxy group may interact with hydrophobic pockets in proteins, a feature explored in fragment-based drug discovery (FBDD). These aspects make it a subject of interest in high-throughput screening (HTS) campaigns.

Environmental and green chemistry considerations are also pertinent. The trifluoromethyl group, while beneficial for drug-like properties, poses challenges in degradation pathways. Researchers are investigating sustainable synthesis methods to minimize ecological impact. This aligns with broader industry shifts toward eco-friendly pharmaceuticals and green solvents.

In summary, 1-(6,7-dimethoxy-1-{3-(trifluoromethyl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one represents a versatile compound with multifaceted applications. Its structural complexity and functional groups make it a valuable tool for drug development, molecular imaging, and chemical biology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.